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Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and stability

of the organophosphate insecticide Etrimfos. The information herein is curated for

professionals in research and development, offering detailed data, experimental

methodologies, and visual representations of degradation pathways and workflows to support

further investigation and application.

Quantitative Data Summary
The solubility and stability of Etrimfos in aqueous solutions are critical parameters influencing

its environmental fate and biological activity. The following tables summarize the available

quantitative data.

Table 1: Aqueous Solubility of Etrimfos
Temperature (°C) Solubility (mg/L) Method Reference

23 40 Not Specified [1]

Table 2: Hydrolysis Half-life of Etrimfos in Aqueous
Solution (50 mg/L) at 25°C
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pH Half-life (days) Reference

3.0 0.4 [1]

6.0 15.7 [1]

9.0 14.0 [1]

Note: Etrimfos is reported to have high stability to light, though quantitative photolysis data in

aqueous solutions is not readily available in the cited literature.[1]

Experimental Protocols
The following sections detail standardized methodologies for determining the aqueous

solubility, hydrolysis, and phototransformation of chemical compounds, applicable to Etrimfos.

These protocols are based on internationally recognized OECD guidelines.

Determination of Aqueous Solubility (based on OECD
Guideline 105)
The aqueous solubility of Etrimfos can be determined using the column elution method or the

flask method.

2.1.1 Column Elution Method

Preparation of the Column: A microcolumn is packed with an inert support material coated

with an excess of Etrimfos.

Elution: Water is passed through the column at a slow, constant flow rate.

Equilibration: The system is allowed to equilibrate until the concentration of Etrimfos in the

eluate is constant.

Analysis: The concentration of Etrimfos in the collected fractions of the eluate is determined

by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).
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Data Recording: The solubility is reported as the mean of the concentrations from at least

three consecutive fractions where the concentration is constant (within ± 30%).

2.1.2 Flask Method

Sample Preparation: An excess amount of Etrimfos is added to a flask containing purified

water.

Equilibration: The flask is agitated at a constant temperature for a sufficient period to reach

equilibrium (typically 24-48 hours).

Phase Separation: The solution is centrifuged or filtered to separate the undissolved

Etrimfos.

Analysis: The concentration of Etrimfos in the clear aqueous phase is determined using a

validated analytical method (e.g., HPLC-UV, GC-MS).

Replication: The experiment is performed at least in triplicate.

Hydrolysis as a Function of pH (based on OECD
Guideline 111)
This tiered approach determines the rate of abiotic hydrolysis of Etrimfos in sterile aqueous

buffer solutions.

Tier 1: Preliminary Test

Solution Preparation: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9. Add

Etrimfos to each solution at a concentration not exceeding half of its water solubility.

Incubation: Incubate the solutions in the dark at 50°C for 5 days.

Analysis: At the end of the incubation period, analyze the concentration of Etrimfos. If less

than 10% degradation is observed, Etrimfos is considered hydrolytically stable, and no

further testing is required.

Tier 2: Main Test
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Conditions: If significant degradation occurs in the preliminary test, conduct the main test at

the pH values where instability was observed. The test is typically run at a constant

temperature (e.g., 25°C) in the dark.

Sampling: Collect samples at appropriate time intervals to define the degradation curve.

Analysis: Determine the concentration of Etrimfos in each sample.

Kinetics: Assuming pseudo-first-order kinetics, calculate the hydrolysis rate constant (k) and

the half-life (t½) at each pH.

Tier 3: Identification of Hydrolysis Products

Analysis: If significant degradation occurs, identify the major hydrolysis products (those

constituting >10% of the initial Etrimfos concentration) using techniques such as LC-MS/MS

or GC-MS. The primary hydrolysis product of Etrimfos is 6-ethoxy-2-ethylpyrimidin-4-ol.[1]

Phototransformation in Water (based on OECD
Guideline 316)
This study evaluates the degradation of Etrimfos in water upon exposure to simulated sunlight.

Solution Preparation: Prepare a sterile aqueous solution of Etrimfos, buffered at a relevant

pH (e.g., 7).

Irradiation: Expose the solution to a light source that simulates natural sunlight (e.g., a xenon

arc lamp with appropriate filters) at a constant temperature.

Dark Control: Run a parallel experiment with a solution kept in the dark to correct for any

abiotic degradation not due to photolysis.

Sampling: Collect samples from both the irradiated and dark control solutions at various time

points.

Analysis: Determine the concentration of Etrimfos in all samples.
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Quantum Yield (Optional): The quantum yield can be determined to allow for the estimation

of photolysis rates under different environmental conditions.

Identification of Photoproducts: Identify major phototransformation products using

appropriate analytical techniques.

Visualizations
The following diagrams illustrate the degradation pathways of Etrimfos and a general

experimental workflow for its analysis.
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Caption: Degradation pathways of Etrimfos in aqueous solutions.
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Caption: Generalized workflow for solubility and stability studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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